51-55-8

Atropine

In Stock

• CAS RN:
• 51-55-8

• Formula:
• C17H23NO3

• InChI:
• InChI=1S/C17H23NO3/c1-18-13-7-8-14(18)10-15(9-13)21-17(20)16(11-19)12-5-3-2-4-6-12/h2-6,13-16,19H,7-11H2,1H3/t13-,14-,16?/m0/s1

• InChIKey:
• RKUNBYITZUJHSG-ADTLFGHVSA-N

• Potent, competitive, non-selective mAChR antagonist (IC50 = 2.5 nM). Induces mydriasis. Shows antimuscarinic and anticholinergic effects in vivo. Orally active.
  Atropine is an analytical reference standard categorized as an antagonist of muscarinic acetylcholine receptors (mAChRs). Atropine has been found as an adulterant in cocaine. This product is intended for analytical forensic applications. This product is also available as a general research tool.
  Atropine is a synthetically-derived form of the endogenous alkaloid isolated from the plant Atropa belladonna. Atropine functions as a sympathetic, competitive antagonist of muscarinic cholinergic receptors, thereby abolishing the effects of parasympathetic stimulation. This agent may induce tachycardia, inhibit secretions, and relax smooth muscles. (NCI04)
  Hyoscyamine Sulfate is the sulfate salt of a belladonna alkal...

Estra-1,3,5(10),7-tetraene-3,17alpha-diol

In Stock

• CAS RN:
• 651-55-8

• Formula:
• C18H22O2

• InChI:
• InChI=1S/C18H22O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3-5,10,14,16-17,19-20H,2,6-9H2,1H3/t14-,16+,17-,18+/m1/s1

• InChIKey:
• NLLMJANWPUQQTA-SPUZQDLCSA-N

• The 17α-metabolite of Equilin. Equilin is one of the estrogens present in the mixture of estrogens isolated from horse urine and marketed as Premarin.

trans-4-tert-Butylcyclohexanecarboxylic acid

In Stock

• CAS RN:
• 5451-55-8

• Formula:
• C11H20O2

• InChI:
• InChI=1S/C11H20O2/c1-11(2,3)9-6-4-8(5-7-9)10(12)13/h8-9H,4-7H2,1-3H3,(H,12,13)

• InChIKey:
• QVQKEGYITJBHRQ-UHFFFAOYSA-N

• delta pKa between the two stereoisomers of 4-tert-butylcyclohexanecarboxylic acid has been studied using 1H and 13C NMR. Preparation of cis- and trans-4-tert- butylcyclohexanecarboxylic acid has been reported.
  Trans-4-tert-butylcyclohexanecarboxylic acid is a monocarboxylic acid that is cyclohexanecarboxylic acid substituted by a tert-butyl group at position 4 (the trans-stereoisomer). It has a role as a metabolite. It derives from a hydride of a cyclohexane.
  

3-(2-fluorophenyl)-8-methoxy-3-(4-methoxyphenyl)-3H-benzo[f]chromene

• CAS RN:
• 152151-55-8

• Formula:
• C27H21FO3

• InChI:
• InChI=1S/C27H21FO3/c1-29-20-10-8-19(9-11-20)27(24-5-3-4-6-25(24)28)16-15-23-22-13-12-21(30-2)17-18(22)7-14-26(23)31-27/h3-17H,1-2H3

• InChIKey:
• WKYMAEGRRCJZRP-UHFFFAOYSA-N

• 3-(2-fluorophenyl)-8-methoxy-3-(4-methoxyphenyl)-3H-benzo[f]chromene is a useful research compound. Its molecular formula is C27H21FO3 and its molecular weight is 412.5g/mol. The purity is usually 95%.

2-(2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)phenyl)acetonitrile

Usually In Stock

• CAS RN:
• 775351-55-8

• Formula:
• C15H20BNO3

• InChI:
• InChI=1S/C15H20BNO3/c1-14(2)15(3,4)20-16(19-14)12-6-7-13(18-5)11(10-12)8-9-17/h6-7,10H,8H2,1-5H3

• InChIKey:
• PZTLNFIMQWQLBK-UHFFFAOYSA-N

• 2-(2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)phenyl)acetonitrile is a useful research compound. Its molecular formula is C15H20BNO3 and its molecular weight is 273.14 g/mol. The purity is usually 95%.

6-Ethoxy-1,2,2-trimethyl-1,2-dihydroquinoline

• CAS RN:
• 110951-55-8

• Formula:
• C14H19NO

• InChI:
• InChI=1S/C14H19NO/c1-5-16-12-6-7-13-11(10-12)8-9-14(2,3)15(13)4/h6-10H,5H2,1-4H3

• InChIKey:
• VEXUFQIVLGQWLC-UHFFFAOYSA-N

• 6-Ethoxy-1,2,2-trimethyl-1,2-dihydroquinoline, also known as 6-Ethoxy-1,2,2-trimethyl-1,2-dihydroquinoline, is a useful research compound. Its molecular formula is C14H19NO and its molecular weight is 217.312. The purity is usually 95%.

Ethyl 3-(4-methoxyphenyl)-5-(3-methylbutanoylamino)-4-oxothieno[3,4-d]pyridazine-1-carboxylate

In Stock

• CAS RN:
• 851951-55-8

• Formula:
• C21H23N3O5S

• InChI:
• InChI=1S/C21H23N3O5S/c1-5-29-21(27)18-15-11-30-19(22-16(25)10-12(2)3)17(15)20(26)24(23-18)13-6-8-14(28-4)9-7-13/h6-9,11-12H,5,10H2,1-4H3,(H,22,25)

• InChIKey:
• XWMYTHSTOPQMQN-UHFFFAOYSA-N

• Ethyl 3-(4-methoxyphenyl)-5-(3-methylbutanoylamino)-4-oxothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C21H23N3O5S and its molecular weight is 429.49. The purity is usually 95%.

Ethyl 6-chloro-4-[(2-fluorophenyl)amino]quinoline-3-carboxylate

In Stock

• CAS RN:
• 880451-55-8

• Formula:
• C18H14ClFN2O2

• InChI:
• InChI=1S/C18H14ClFN2O2/c1-2-24-18(23)13-10-21-15-8-7-11(19)9-12(15)17(13)22-16-6-4-3-5-14(16)20/h3-10H,2H2,1H3,(H,21,22)

• InChIKey:
• OCQMIVRLIFCUTL-UHFFFAOYSA-N

• Ethyl 6-chloro-4-[(2-fluorophenyl)amino]quinoline-3-carboxylate is a useful research compound. Its molecular formula is C18H14ClFN2O2 and its molecular weight is 344.77. The purity is usually 95%.

N-(3-methylphenyl)-2-[(5-pyridin-4-yl-4-pyrrol-1-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide

Usually In Stock

• CAS RN:
• 898351-55-8

• Formula:
• C20H18N6OS

• InChI:
• InChI=1S/C20H18N6OS/c1-15-5-4-6-17(13-15)22-18(27)14-28-20-24-23-19(16-7-9-21-10-8-16)26(20)25-11-2-3-12-25/h2-13H,14H2,1H3,(H,22,27)

• InChIKey:
• RZSXXQBNSSRPEE-UHFFFAOYSA-N

• N-(3-methylphenyl)-2-[(5-pyridin-4-yl-4-pyrrol-1-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C20H18N6OS and its molecular weight is 390.47. The purity is usually 95%.

5-(4-(2-Fluorobenzoyl)piperazin-1-yl)-2-(4-methoxyphenyl)oxazole-4-carbonitrile

In Stock

• CAS RN:
• 903851-55-8

• Formula:
• C22H19FN4O3

• InChI:
• InChI=1S/C22H19FN4O3/c1-29-16-8-6-15(7-9-16)20-25-19(14-24)22(30-20)27-12-10-26(11-13-27)21(28)17-4-2-3-5-18(17)23/h2-9H,10-13H2,1H3

• InChIKey:
• RIQAKFIWKKVKJP-UHFFFAOYSA-N

• 5-(4-(2-Fluorobenzoyl)piperazin-1-yl)-2-(4-methoxyphenyl)oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C22H19FN4O3 and its molecular weight is 406.417. The purity is usually 95%.

N-(3-(4-(dimethylamino)phenyl)propyl)-2-(m-tolyl)acetamide

In Stock

• CAS RN:
• 953151-55-8

• Formula:
• C20H26N2O

• InChI:
• InChI=1S/C20H26N2O/c1-16-6-4-7-18(14-16)15-20(23)21-13-5-8-17-9-11-19(12-10-17)22(2)3/h4,6-7,9-12,14H,5,8,13,15H2,1-3H3,(H,21,23)

• InChIKey:
• OLTFMAQIAZLUDD-UHFFFAOYSA-N

• N-(3-(4-(dimethylamino)phenyl)propyl)-2-(m-tolyl)acetamide is a useful research compound. Its molecular formula is C20H26N2O and its molecular weight is 310.441. The purity is usually 95%.

5,10-Dihydro-4,8,11-trimethoxy-6-methyl-5,10-dioxo-anthra[2,3-b]furan-7-carboxylic Acid Methyl Ester

• CAS RN:
• 110551-55-8

• Formula:
• C₂₂H₁₈O₈

• 5,10-Dihydro-4,8,11-trimethoxy-6-methyl-5,10-dioxo-anthra[2,3-b]furan-7-carboxylic Acid Methyl Ester is a useful research compound. Its molecular formula is C₂₂H₁₈O₈ and its molecular weight is 410.37. The purity is usually 95%.

Benzyloxycarbonyl-alanyl-alanyl-prolyl-phenylalanine-trifluoromethylketone

• CAS RN:
• 152551-55-8

• Formula:
• C29H33F3N4O6

• InChI:
• InChI=1S/C29H33F3N4O6/c1-18(33-25(38)19(2)34-28(41)42-17-21-12-7-4-8-13-21)26(39)35-27(40)22-14-9-15-36(22)23(24(37)29(30,31)32)16-20-10-5-3-6-11-20/h3-8,10-13,18-19,22-23H,9,14-17H2,1-2H3,(H,33,38)(H,34,41)(H,35,39,40)/t18-,19-,22-,23-/m0/s1

• InChIKey:
• ZRJHXSVRRCBNIQ-ZZTDLJEGSA-N

• Benzyloxycarbonyl-alanyl-alanyl-prolyl-phenylalanine-trifluoromethylketone, also known as Benzyloxycarbonyl-alanyl-alanyl-prolyl-phenylalanine-trifluoromethylketone, is a useful research compound. Its molecular formula is C29H33F3N4O6 and its molecular weight is 590.6 g/mol. The purity is usually 95%.

N-(3-chloro-4-hydroxy-2,5-dimethylphenyl)benzenesulfonamide

In Stock

• CAS RN:
• 314751-55-8

• Formula:
• C14H14ClNO3S

• InChI:
• InChI=1S/C14H14ClNO3S/c1-9-8-12(10(2)13(15)14(9)17)16-20(18,19)11-6-4-3-5-7-11/h3-8,16-17H,1-2H3

• InChIKey:
• SDSUWSPCHAFZNZ-UHFFFAOYSA-N

• N-(3-chloro-4-hydroxy-2,5-dimethylphenyl)benzenesulfonamide is a sulfonamide.

6'-Iodoresiniferatoxin

Usually In Stock

• CAS RN:
• 335151-55-8

• Formula:
• C37H39IO9

• InChI:
• InChI=1S/C37H39IO9/c1-20(2)35-16-22(4)37-26(33(35)45-36(46-35,47-37)18-23-9-7-6-8-10-23)12-24(17-34(42)30(37)11-21(3)32(34)41)19-44-31(40)14-25-13-29(43-5)28(39)15-27(25)38/h6-13,15,22,26,30,33,39,42H,1,14,16-19H2,2-5H3

• High affinity TRPV1 (VR1) vanilloid receptor partial agonist (Ki = 0.71 nM;  EC50 = 130 nM at human VR1). Displays partial agonism at human VR1 and full agonism at rat VR1.

1-(3-Chlorobenzo(b)furan-2-ylsulfonyl)hydantoin

In Stock

• CAS RN:
• 128851-55-8

• Formula:
• C11H7ClN2O5S

• InChI:
• InChI=1S/C11H7ClN2O5S/c12-9-6-3-1-2-4-7(6)19-10(9)20(17,18)14-5-8(15)13-11(14)16/h1-4H,5H2,(H,13,15,16)

• InChIKey:
• QYFQMSHWVIKPSY-UHFFFAOYSA-N

• M 16287 is a potent aldose reductase inhibitor.

L-Valinamide, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-2-methylalanyl-N-[(1S,2S)-1-[(1R)-2-carboxy-1-methoxyethyl]-2-methylbutyl]-N-methyl-

In Stock

• CAS RN:
• 1438851-55-8

• Formula:
• C34H47N3O7

• InChI:
• InChI=1S/C34H47N3O7/c1-9-21(4)30(27(43-8)18-28(38)39)37(7)31(40)29(20(2)3)35-32(41)34(5,6)36-33(42)44-19-26-24-16-12-10-14-22(24)23-15-11-13-17-25(23)26/h10-17,20-21,26-27,29-30H,9,18-19H2,1-8H3,(H,35,41)(H,36,42)(H,38,39)/t21-,27+,29-,30-/m0/s1

• InChIKey:
• PNMCNMWLUZCUOQ-JCAQUDJLSA-N

• L-Valinamide, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-2-methylalanyl-N-[(1S,2S)-1-[(1R)-2-carboxy-1-methoxyethyl]-2-methylbutyl]-N-methyl- is a useful research compound. Its molecular formula is C34H47N3O7 and its molecular weight is 609.764. The purity is usually 95%.

N-(cyclopropylmethyl)-5-(quinolin-3-yl)pyrimidin-2-amine

In Stock

• CAS RN:
• 2549051-55-8

• Formula:
• C17H16N4

• InChI:
• InChI=1S/C17H16N4/c1-2-4-16-13(3-1)7-14(9-18-16)15-10-20-17(21-11-15)19-8-12-5-6-12/h1-4,7,9-12H,5-6,8H2,(H,19,20,21)

• InChIKey:
• YAHSNFUVSQKOQW-UHFFFAOYSA-N

• N-(cyclopropylmethyl)-5-(quinolin-3-yl)pyrimidin-2-amine is a useful research compound. Its molecular formula is C17H16N4 and its molecular weight is 276.34 g/mol. The purity is usually 95%.